2-Chloro-N-(2-pyrrolidin-1-ylsulfonylethyl)acetamide

• IUPAC Name: 2-chloro-N-(2-pyrrolidin-1-ylsulfonylethyl)acetamide
• InChI: InChI=1S/C8H15ClN2O3S/c9-7-8(12)10-3-6-15(13,14)11-4-1-2-5-11/h1-7H2,(H,10,12)
• InChI Key: PGVHCSKCFRWAID-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)CCNC(=O)CCl
• Molecular Formula: C8H15ClN2O3S
• Molecular Weight: 254.74 g/mol

Description

The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The acetamide group is also significant in the synthesis of medicinal, agro-chemical, and pharmaceutical compounds.

Synthesis Analysis

The synthesis of compounds with a pyrrolidine ring often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The reactivity of compounds with a pyrrolidine ring can be influenced by steric factors, and the different stereoisomers and spatial orientation of substituents can lead to a different biological profile of drug candidates.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on the specific substituents and the target biological system. The pyrrolidine ring and its derivatives have been found in bioactive molecules with target selectivity.

Safety and Hazards

The safety and hazards associated with such compounds can vary widely depending on the specific substituents. It’s always important to refer to the specific Safety Data Sheet (SDS) for the compound.

Future Directions

The future directions in the research and development of such compounds could involve the design of new pyrrolidine compounds with different biological profiles.